Cas no 2097960-20-6 (N-(2,2-Dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine)

• Product Name: N-(2,2-Dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine
• CAS No: 2097960-20-6
• MF: C₁₀H₁₅FN₂O₂
• MW: 214.236706018448
• CID: 5049425
• Update Time: 2025-05-21

N-(2,2-Dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine
• N-(2,2-Dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine

• Inchi： 1S/C10H15FN2O2/c1-13(7-10(14-2)15-3)8-4-5-12-9(11)6-8/h4-6,10H,7H2,1-3H3
• InChI Key： RJNXGFHHDNUIGJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)N(C)CC(OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• XLogP3: 1.3
• Topological Polar Surface Area: 34.6

Additional information on N-(2,2-Dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine

Comprehensive Analysis of N-(2,2-Dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine (CAS No. 2097960-20-6)

The compound N-(2,2-Dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine (CAS No. 2097960-20-6) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 2-fluoro substituent and dimethoxyethyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated building blocks in medicinal chemistry.

One of the key reasons for the growing interest in CAS No. 2097960-20-6 is its role in the development of kinase inhibitors and central nervous system (CNS) targeting compounds. The presence of the fluoro group enhances metabolic stability and bioavailability, which are critical factors in modern drug design. Additionally, the N-methylpyridin-4-amine moiety contributes to its ability to interact with various biological targets, making it a versatile scaffold for structure-activity relationship (SAR) studies.

In recent years, the demand for high-purity fluorinated intermediates like N-(2,2-Dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine has surged due to advancements in precision medicine and personalized therapeutics. This compound is often discussed in forums and scientific literature alongside topics such as green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such complex molecules. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal.

Another area where CAS No. 2097960-20-6 shows promise is in the development of agrochemicals. The fluoro-pyridine core is known to improve the efficacy of pesticides and herbicides, aligning with the global push for crop protection solutions with lower environmental impact. Companies are increasingly exploring its derivatives to address challenges like pest resistance and soil degradation, which are hot topics in agricultural research.

From a synthetic chemistry perspective, the compound's dimethoxyethyl side chain offers interesting possibilities for further functionalization. This feature is particularly valuable in click chemistry and bioconjugation applications, where modular approaches are essential. The ability to introduce diverse substituents while maintaining the core pyridin-4-amine structure makes it a favorite among chemists working on library design for high-throughput screening.

Quality control and analytical characterization of N-(2,2-Dimethoxyethyl)-2-fluoro-N-methylpyridin-4-amine are also critical aspects. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure batch-to-batch consistency. The compound's stability under various storage conditions is another frequently searched topic, as proper handling is essential for maintaining its integrity in long-term research projects.

In conclusion, CAS No. 2097960-20-6 represents a compelling case study in the intersection of fluorine chemistry and drug development. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, highlight its importance in contemporary scientific endeavors. As the industry continues to prioritize efficient synthesis routes and novel bioactive compounds, this molecule is poised to remain a focal point of innovation.